Cas no 473-90-5 (2-Oxomalonic acid)

2-Oxomalonic acid structure
2-Oxomalonic acid structure
Product Name:2-Oxomalonic acid
CAS No:473-90-5
MF:C3H2O5
MW:118.044981479645
CID:329217
PubChem ID:10132
Update Time:2025-04-19

2-Oxomalonic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Oxomalonic acid
    • 2-oxopropanedioic acid
    • Propanedioic acid,2-oxo-
    • 2-ketomalonic acid
    • 2-Oxomalonsaeure
    • dicarboxylic ketone
    • Ketomalonic acid
    • Mesoxalate
    • MESOXALIC ACID
    • Oxomalonic acid
    • Oxopropanedioic acid
    • MESOXALIC ACID [MI]
    • C00830
    • BRN 1754123
    • XEEVLJKYYUVTRC-UHFFFAOYSA-N
    • Ketomalonic acid; Mesoxalate
    • Propanedioic acid, oxo- (9CI)
    • SCHEMBL28953
    • Mesoxalic acid, 8CI
    • Propanedioic acid, oxo-
    • AKOS006282599
    • HY-114634
    • CHEBI:30842
    • NS00022212
    • CCRIS 1453
    • FT-0693812
    • 473-90-5
    • 62R514HE48
    • EINECS 207-473-4
    • Q2823289
    • 3-03-00-01355 (Beilstein Handbook Reference)
    • F8881-6998
    • ALPHA-KETOMALONIC ACID
    • UNII-62R514HE48
    • CS-0063624
    • DB03589
    • DTXSID3021649
    • MDL: MFCD00002578
    • Inchi: 1S/C3H2O5/c4-1(2(5)6)3(7)8/h(H,5,6)(H,7,8)
    • InChI Key: XEEVLJKYYUVTRC-UHFFFAOYSA-N
    • SMILES: OC(C(C(=O)O)=O)=O

Computed Properties

  • Exact Mass: 117.99016
  • Monoisotopic Mass: 117.99022316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 91.7Ų

Experimental Properties

  • Density: 1.832
  • Boiling Point: 405.2°C at 760 mmHg
  • PSA: 91.67

2-Oxomalonic acid Security Information

  • Storage Condition:Sealed in dry,2-8°C(BD135578)

2-Oxomalonic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A519980-1g
2-Oxomalonic acid
473-90-5 95+%
1g
$248.0 2024-07-19
Ambeed
A519980-25mg
2-Oxomalonic acid
473-90-5 95+%
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$1220.0 2025-02-26

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